3-[2-(2-amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)-1,3-thiazol-4-yl]-2H-chromen-2-one
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Description
Scientific Research Applications
Antimicrobial Activity and Polymer Applications
The coumarin-thiazole derivative, closely related to the chemical structure of interest, has been synthesized and characterized for its antimicrobial activity. This compound, when incorporated into polyurethane varnish, exhibits strong antimicrobial effects against a variety of microorganisms. It demonstrates that such compounds can significantly enhance the antimicrobial properties of coatings, offering potential applications in materials science, especially in creating surfaces resistant to microbial colonization. The research also highlights the compound's compliance with Lipinski's rule of five, indicating its potential safety and effectiveness in biological applications (El‐Wahab et al., 2014).
Anticancer Activity
Another domain where derivatives of the compound show promise is in anticancer activity. Novel benzimidazole chromenes, for instance, have been synthesized and evaluated in vitro for anticancer activity against various tumor cell lines. These studies provide a foundation for further investigation into the potential therapeutic applications of such compounds in oncology, suggesting their role in developing new cancer treatments (Reddy et al., 2003).
Antioxidant Properties
The compound's derivatives have also been explored for their antioxidant properties. The preparation and characterization of a coumarin-substituted heterocyclic compound have shown high antioxidant activities, indicating potential applications in mitigating oxidative stress-related conditions. This research underscores the compound's utility in developing new antioxidants, which can be crucial in pharmaceuticals and nutraceuticals (Abd-Almonuim et al., 2020).
Atypical Antipsychotic Activity
Furthermore, the synthesis and evaluation of derivatives for atypical antipsychotic activity have been conducted. These derivatives showed good preliminary pharmacological activity and were subjected to acute toxicity studies, indicating their potential in developing new treatments for psychiatric disorders. The research into these compounds' interaction with dopamine D2 and serotonin 5HT2A receptors highlights their potential application in treating conditions like schizophrenia (Gawai et al., 2019).
properties
IUPAC Name |
3-[2-(2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,3-thiazol-4-yl]chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O2S2/c21-18-17(12-6-2-4-8-16(12)26-18)19-22-14(10-25-19)13-9-11-5-1-3-7-15(11)24-20(13)23/h1,3,5,7,9-10H,2,4,6,8,21H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXKODNYFBVLCMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=C(S2)N)C3=NC(=CS3)C4=CC5=CC=CC=C5OC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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